Cas no 67061-69-2 (2,6-Dibromodithieno3,2-b:2',3'-dthiophene)

2,6-Dibromodithieno[3,2-b:2',3'-d]thiophene is a high-purity brominated heterocyclic compound widely used as a key intermediate in organic electronics and optoelectronic materials. Its rigid, planar dithienothiophene core, functionalized with bromine atoms at the 2 and 6 positions, enables efficient cross-coupling reactions, such as Suzuki or Stille couplings, for the synthesis of conjugated polymers and small molecules. This compound is particularly valuable in the development of organic semiconductors, OLEDs, and photovoltaic materials due to its excellent charge transport properties and stability. Its well-defined structure and reactivity make it a preferred choice for precise molecular design in advanced material research.
2,6-Dibromodithieno3,2-b:2',3'-dthiophene structure
67061-69-2 structure
Product Name:2,6-Dibromodithieno3,2-b:2',3'-dthiophene
CAS No:67061-69-2
MF:C8H2Br2S3
MW:354.104476451874
MDL:MFCD11215199
CID:837804
PubChem ID:87560919
Update Time:2025-05-20

2,6-Dibromodithieno3,2-b:2',3'-dthiophene Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dibromodithieno[3,2-b:2',3'-d]thiophene
    • 2,6-dibromodithieno[2,3-a:2',3'-d]thiophene
    • 2',3'-d]thiophene
    • 2,5-BIS[(1,3-DIOXOBUTYL)AMINO]BENZENESULFONIC ACID
    • 2,5-dibromodithieno[3,2-b,2',3'-d]thiophene
    • 2,6-Dibromobisthieno[3,2-b:2',3'-d]thiophene
    • 2,6-Dibromodithieno[3,2-b:2’,3’-d]thiophene
    • 2,6-dibromodithieno<3,2-b:2',3'-d>thiophene
    • 2,6-dibromo-DTT
    • 5,5'-dibromodithieno[3,2-b:2',3'-d]thiophene
    • AK103505
    • 2,6-Dibromo-dithieno[3,2-b;2',3'-d]thiophene
    • EOS587
    • UTKPZZGBROTDKR-UHFFFAOYSA-N
    • TRA0035428
    • FCH1402947
    • RL04553
    • AX8235044
    • D3799
    • 2,6-dibromodithieno[3,2-b:2,3-d]thiophene
    • 2,6-Dibromo-dithieno[3,2-b:2',3'-d]thiophene
    • 2,6-dibromodithieno[2,3-a:2\\',3\\'-d]t
    • 2,6-Dibromodithieno3,2-b:2',3'-dthiophene
    • MDL: MFCD11215199
    • Inchi: 1S/C8H2Br2S3/c9-5-1-3-7(12-5)8-4(11-3)2-6(10)13-8/h1-2H
    • InChI Key: UTKPZZGBROTDKR-UHFFFAOYSA-N
    • SMILES: BrC1=CC2=C(C3=C(C=C(S3)Br)S2)S1

Computed Properties

  • Exact Mass: 351.76900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 203
  • Topological Polar Surface Area: 84.7

Experimental Properties

  • Density: 2.234±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 168.0 to 174.0 deg-C
  • Boiling Point: 447.9℃ at 760 mmHg
  • Solubility: Insuluble (3.0E-5 g/L) (25 ºC),
  • PSA: 84.72000
  • LogP: 5.70250

2,6-Dibromodithieno3,2-b:2',3'-dthiophene Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xn
  • Storage Condition:2-8°C

2,6-Dibromodithieno3,2-b:2',3'-dthiophene Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6-Dibromodithieno3,2-b:2',3'-dthiophene Pricemore >>

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2,6-Dibromodithieno3,2-b:2',3'-dthiophene Production Method

2,6-Dibromodithieno3,2-b:2',3'-dthiophene Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:67061-69-2)2,6-Dibromodithieno[3,2-b:2',3'-d]thiophene
Order Number:sfd18311
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:67061-69-2)2,6-Dibromodithieno3,2-b:2',3'-dthiophene
Order Number:A855129
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:53
Price ($):161.0/773.0
Email:sales@amadischem.com

2,6-Dibromodithieno3,2-b:2',3'-dthiophene Related Literature

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Suzhou Senfeida Chemical Co., Ltd
(CAS:67061-69-2)2,6-Dibromodithieno[3,2-b:2',3'-d]thiophene
sfd18311
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:67061-69-2)2,6-Dibromodithieno3,2-b:2',3'-dthiophene
A855129
Purity:99%/99%
Quantity:1g/5g
Price ($):161.0/773.0
Email